Cas no 338393-84-3 ([4-(1,3-Benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate)

• Product Name: [4-(1,3-Benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate
• CAS No: 338393-84-3
• MF: C₂₁H₁₄ClN₃O₄S₂
• MW: 471.936561107636
• CID: 5741115
• PubChem ID: 3766003
• Update Time: 2025-06-14

[4-(1,3-Benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzyl N-(3-chlorophenyl)carbamate
• 338393-84-3
• AKOS005083298
• 1P-642S
• [4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methylN-(3-chlorophenyl)carbamate
• [4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate
• Carbamic acid, (3-chlorophenyl)-, [4-(2-benzothiazolylthio)-3-nitrophenyl]methyl ester (9CI)
• [4-(1,3-Benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate

• Inchi： 1S/C21H14ClN3O4S2/c22-14-4-3-5-15(11-14)23-20(26)29-12-13-8-9-19(17(10-13)25(27)28)31-21-24-16-6-1-2-7-18(16)30-21/h1-11H,12H2,(H,23,26)
• InChI Key： KDSOCWNCRIHDHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(=O)OCC1C=CC(=C(C=1)[N+](=O)[O-])SC1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 471.0114260g/mol
• Monoisotopic Mass: 471.0114260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 12.50±0.70(Predicted)

Additional information on [4-(1,3-Benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate

Comprehensive Analysis of [4-(1,3-Benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate (CAS No. 338393-84-3)

The compound [4-(1,3-Benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate, identified by its CAS No. 338393-84-3, is a specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. Its unique molecular structure, featuring a benzothiazole core linked to a nitrophenyl group and a carbamate moiety, makes it a subject of interest for researchers exploring novel applications in agrochemicals, pharmaceuticals, and advanced materials. This article delves into the properties, potential uses, and current research trends surrounding this compound, while addressing common queries and industry trends.

One of the most frequently searched questions about CAS No. 338393-84-3 revolves around its synthesis and reactivity. The compound's benzothiazole component is known for its electron-rich properties, which contribute to its versatility in chemical reactions. Researchers often investigate its potential as a building block for heterocyclic compounds, a topic that aligns with the growing demand for sustainable and efficient synthetic methodologies. The nitrophenyl group, on the other hand, introduces electron-withdrawing characteristics, making the compound a candidate for studies in photoactive materials and molecular electronics.

In the context of agrochemical applications, [4-(1,3-Benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate has been explored for its potential as a pesticide intermediate. The carbamate functional group is particularly noteworthy, as it is a common motif in bioactive molecules. This has led to increased interest in its structure-activity relationship (SAR), a hot topic in the search for environmentally friendly crop protection agents. Recent studies have also examined its biodegradability and ecotoxicological profile, addressing concerns about green chemistry and sustainable agriculture.

The pharmaceutical industry has shown interest in this compound due to its benzothiazole scaffold, which is prevalent in drugs targeting neurological and inflammatory conditions. Searches for "benzothiazole derivatives in drug discovery" often highlight its potential as a lead compound. Its nitro and carbamate groups further enhance its suitability for prodrug design, a trending area in medicinal chemistry. Researchers are particularly keen on optimizing its bioavailability and target specificity, which are critical factors in modern drug development.

From a materials science perspective, the compound's conjugated system and electron-delocalizing properties make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). These applications are highly relevant to the current focus on renewable energy and smart materials. The integration of nitrophenyl and benzothiazole units into polymeric frameworks is another area of active research, driven by the demand for high-performance materials in electronics and optoelectronics.

In summary, [4-(1,3-Benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate (CAS No. 338393-84-3) represents a multifaceted compound with broad applicability across several scientific disciplines. Its unique structural features and functional groups align with contemporary research priorities, including sustainable chemistry, drug discovery, and advanced materials. As interest in these areas continues to grow, this compound is likely to remain a focal point for innovation and exploration.